Cas no 2171191-86-7 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-difluoropropanoic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-difluoropropanoic acid
• CAS No: 2171191-86-7
• MF: C₂₃H₂₄F₂N₂O₅
• MW: 446.443873405457
• CID: 5861892
• PubChem ID: 165819413
• Update Time: 2025-07-19

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-difluoropropanoic acid
• EN300-1541243
• 2171191-86-7
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2,2-difluoropropanoic acid

• Inchi： 1S/C23H24F2N2O5/c1-2-7-19(20(28)26-13-23(24,25)21(29)30)27-22(31)32-12-18-16-10-5-3-8-14(16)15-9-4-6-11-17(15)18/h3-6,8-11,18-19H,2,7,12-13H2,1H3,(H,26,28)(H,27,31)(H,29,30)/t19-/m0/s1
• InChI Key： MRFPSQPUWGDAEF-IBGZPJMESA-N
• SMILES： FC(C(=O)O)(CNC([C@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 446.16532819g/mol
• Monoisotopic Mass: 446.16532819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-difluoropropanoic acid

Research Briefing on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-difluoropropanoic acid (CAS: 2171191-86-7)

The compound 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-difluoropropanoic acid (CAS: 2171191-86-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. The presence of the difluoropropanoic acid moiety and the fluorenylmethoxycarbonyl (Fmoc) protecting group makes it particularly valuable in solid-phase peptide synthesis (SPPS). Researchers have demonstrated its utility in the efficient construction of complex peptide sequences, which are often challenging to synthesize using conventional methods. The compound's stability and reactivity under various conditions have been extensively characterized, providing a robust foundation for its use in pharmaceutical research.

In addition to its synthetic applications, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-difluoropropanoic acid has shown promising biological activity in preclinical studies. Investigations into its mechanism of action suggest that it may interact with specific enzymatic targets involved in inflammatory pathways. This has led to exploratory studies evaluating its potential as an anti-inflammatory agent. Preliminary data indicate that the compound exhibits moderate inhibitory effects on key inflammatory mediators, though further optimization is required to enhance its potency and selectivity.

The structural uniqueness of this compound also opens avenues for its application in the development of novel drug delivery systems. Recent research has explored its incorporation into prodrug formulations, where its chemical properties can be leveraged to improve drug solubility and bioavailability. For instance, studies have demonstrated that the difluoropropanoic acid moiety can enhance the stability of peptide-based prodrugs in physiological environments, thereby improving their pharmacokinetic profiles.

Despite these promising findings, challenges remain in the widespread adoption of this compound in therapeutic development. Issues such as scalability of synthesis, cost-effectiveness, and potential off-target effects need to be addressed. Ongoing research is focused on optimizing synthetic routes to improve yield and purity, as well as conducting detailed toxicological assessments to ensure its safety for clinical use.

In conclusion, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2,2-difluoropropanoic acid represents a versatile and valuable tool in chemical biology and medicinal chemistry. Its applications span from peptide synthesis to potential therapeutic uses, making it a compound of significant interest for future research. Continued exploration of its properties and applications is expected to yield further insights and opportunities for innovation in drug development.